1-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]ethanone

• IUPAC Name: 1-(2,5-dimethylphenyl)-2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C13H15N3OS/c1-8-4-5-9(2)11(6-8)12(17)7-18-13-14-10(3)15-16-13/h4-6H,7H2,1-3H3,(H,14,15,16)
• InChI Key: SZRODTTZVPYVCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)CSC2=NNC(=N2)C
• Molecular Formula: C13H15N3OS
• Molecular Weight: 261.34 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 1-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]ethanone often involves multi-step reactions, starting from basic aromatic compounds and incorporating the triazole and thioethanone groups through strategic chemical reactions. A key aspect of the synthesis is the formation of the triazole ring, which can be achieved through cycloaddition reactions or the substitution of existing heterocycles (Liu et al., 2010).

Molecular Structure Analysis

X-ray crystallography is a common method for determining the molecular structure of 1-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]ethanone derivatives. It reveals the precise arrangement of atoms and the geometric relationship between molecular fragments, providing insights into the compound's stereochemistry and potential interactions with biological targets (Kariuki et al., 2021).

Chemical Reactions and Properties

The chemical reactivity of 1-(2,5-dimethylphenyl)-2-[(5-methyl-4H-1,2,4-triazol-3-yl)thio]ethanone derivatives is influenced by the presence of the triazole and thioethanone groups. These functional groups can undergo various chemical reactions, including nucleophilic substitutions and cycloadditions, enabling the synthesis of a wide range of derivatives with potential biological activity (Ramachary et al., 2015).